thietane-3-thiol
Description
Thietane-3-thiol is a chemical compound with the CAS Number: 597580-25-1 . It has a molecular weight of 106.21 and its IUPAC name is thietane-3-thiol .
Synthesis Analysis
Thietanes are important aliphatic four-membered thiaheterocycles that are found in the pharmaceutical core and structural motifs of some biological compounds . They are also useful intermediates in organic synthesis . Various synthetic methods of thietanes have been developed, including inter- and intramolecular nucleophilic thioetherifications, photochemical [2 + 2] cycloadditions, ring expansions and contractions, nucleophilic cyclizations, and some miscellaneous methods .Molecular Structure Analysis
The InChI code for thietane-3-thiol is 1S/C3H6S2/c4-3-1-5-2-3/h3-4H,1-2H2 . This code provides a unique identifier for the molecular structure of this compound.Chemical Reactions Analysis
Thietanes undergo ring expansions to generate various four-, five-, six-, and seven-membered heterocyclic products, even larger heterocycles . They also participate in ring openings and subsequent ring closures to give rise to ring-expansion products .Mechanism of Action
Thietanes undergo ring expansions to produce five-, six-, and seven-membered heterocyclic compounds, even larger heterocycles as well . The ring expansions include insertion, nucleophilic and electrophilic ring opening, and subsequent cyclization . For thietanes, electrophilic ring expansion is one of the major processes .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of thietane-3-thiol can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-chloroethanol", "sodium hydride", "1,3-propanedithiol", "sodium borohydride", "sulfur" ], "Reaction": [ "Step 1: 2-chloroethanol is reacted with sodium hydride to form ethylene oxide.", "Step 2: Ethylene oxide is reacted with 1,3-propanedithiol to form 1,3-dithiane.", "Step 3: Sodium borohydride is used to reduce 1,3-dithiane to form 1,3-dithiolane.", "Step 4: Sulfur is added to 1,3-dithiolane to form thietane-3-thiol." ] } | |
CAS RN |
597580-25-1 |
Product Name |
thietane-3-thiol |
Molecular Formula |
C3H6S2 |
Molecular Weight |
106.2 |
Purity |
95 |
Origin of Product |
United States |
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